Cas no 130089-08-6 ([1,1'-Biphenyl]-4-carboxylicacid, 3'-fluoro-4'-(hexyloxy)-)

• Product Name: [1,1'-Biphenyl]-4-carboxylicacid, 3'-fluoro-4'-(hexyloxy)-
• CAS No: 130089-08-6
• MF: C₁₉H₂₁FO₃
• MW: 316.366649389267
• CID: 102789
• PubChem ID: 54340941
• Update Time: 2025-04-18

[1,1'-Biphenyl]-4-carboxylicacid, 3'-fluoro-4'-(hexyloxy)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylicacid, 3'-fluoro-4'-(hexyloxy)-
• 3-Fluo
• 4-(3-fluoro-4-hexoxyphenyl)benzoic acid
• DTXSID80710690
• SCHEMBL15284776
• 130089-08-6
• 3'-Fluoro-4'-(hexyloxy)[1,1'-biphenyl]-4-carboxylic acid

• Inchi： 1S/C19H21FO3/c1-2-3-4-5-12-23-18-11-10-16(13-17(18)20)14-6-8-15(9-7-14)19(21)22/h6-11,13H,2-5,12H2,1H3,(H,21,22)
• InChI Key： TYXINVPAGHYZLZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCCCCCC)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 316.14747269g/mol
• Monoisotopic Mass: 316.14747269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 46.5Ų